Cas no 1805247-05-5 (6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1805247-05-5
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4863352
• Update Time: 2025-05-21

6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-5-3(6(9)10)2-4(8)11-7(5)12(13)14/h2,6H,1H3
• InChI Key： SKNUAYHASJNMHD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine

6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine, identified by the CAS No. 1805247-05-5, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, methoxy, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine in the development of novel antimicrobial agents. The presence of the nitro group, known for its strong electron-withdrawing properties, enhances the compound's ability to interact with bacterial enzymes, potentially leading to effective antibacterial activity. Additionally, the difluoromethyl group contributes to the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these processes, aligning with current trends toward sustainable chemical synthesis.

In terms of applications, 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine has shown potential in cancer therapy due to its ability to selectively target cancer cells. Preclinical studies have demonstrated that the compound can inhibit the growth of tumor cells by interfering with key signaling pathways. Furthermore, its methoxy group facilitates selective uptake by cancer cells, reducing systemic toxicity and improving therapeutic outcomes.

The structural uniqueness of 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine also makes it a valuable tool in material science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. Recent advancements in nanotechnology have further expanded its potential in developing next-generation materials with enhanced performance characteristics.

In conclusion, 6-Bromo-4-(difluoromethyl)-3-methoxy-2-nitropyridine represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in chemistry and pharmacology.